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Compound of Interest

Compound Name: JHU395

Cat. No.: B10821040

For researchers and drug development professionals, ensuring the safe handling and disposal
of investigational compounds like JHU395 is a critical component of laboratory safety and
environmental responsibility. While specific disposal protocols for JHU395 are not publicly
available, this guide provides a framework based on established best practices for chemical
waste management in a laboratory setting. Adherence to these procedures, in conjunction with
your institution's specific safety guidelines and local regulations, is paramount.

Key Compound Information and Handling
Precautions

Proper disposal begins with a thorough understanding of the compound's characteristics and
the necessary safety precautions during handling. The following table summarizes key data for
JHU395.
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Parameter Data Source

Chemical Name JHU395 [1112]

o A novel orally bioavailable
Description ) ) [11[3]
glutamine antagonist prodrug.

Molecular Weight 447.48 g/mol [1]
Solid (assumed, as it's sold by

Form ) N/A
weight)

- DMSO: 100 mg/mL (223.47

Solubility [1]

mM)
) -80°C for 6 months; -20°C for 1

Storage of Stock Solution [2]

month.

When handling JHU395, standard personal protective equipment (PPE) is essential. This
includes safety glasses with side shields, chemical-resistant gloves (such as nitrile), and a lab
coat. All handling of the solid compound or concentrated stock solutions should be performed
in a certified chemical fume hood to prevent inhalation.

Step-by-Step Disposal Procedures

The proper disposal route for JHU395 and associated waste depends on its form (solid, liquid)
and potential contamination with other hazardous materials. The following workflow provides a
logical approach to waste segregation and disposal.
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JHU395 Disposal Workflow

Waste Identification and Segregation

JHU395 Waste Generated

Determine Waste Type

Contaminated

HEpE Labware

Y
Unused/Expired JHU395 in Solvent Pipette tips, tubes,
Solid JHU395 (e.g., DMSO) gloves, etc.

Digposal Actions

Dispose in designated Dispose in designated Dispose in designated
'Solid Chemical Waste' 'Liquid Chemical Waste' 'Solid Biohazardous/Chemical Waste'
container. (Non-halogenated) container. container.

Ensure waste containers
are properly labeled with
'Hazardous Waste' and
list all chemical constituents.

Arrange for waste pickup by
Institutional Environmental
Health & Safety (EHS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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